Ethyl 8-amino-1,6-naphthyridine-3-carboxylate

• IUPAC Name: ethyl 8-amino-1,6-naphthyridine-3-carboxylate
• InChI: InChI=1S/C11H11N3O2/c1-2-16-11(15)8-3-7-4-13-6-9(12)10(7)14-5-8/h3-6H,2,12H2,1H3
• InChI Key: FLKMBYGQUUFLBN-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CN=C2C(=C1)C=NC=C2N
• Molecular Formula: C11H11N3O2
• DSSTOX Substance ID: DTXSID201193355
• Molecular Weight: 217.22 g/mol
• CAS RN: 2089651-29-4

Description

“Ethyl 8-amino-1,6-naphthyridine-3-carboxylate” is a derivative of 1,6-naphthyridines. 1,6-Naphthyridines are pharmacologically active compounds with a variety of applications such as anticancer, anti-human immunodeficiency virus (HIV), anti-microbial, analgesic, anti-inflammatory, and anti-oxidant activities.

Scientific Research Applications

Synthesis and Chemical Properties

• Ethyl 8-amino-1,6-naphthyridine-3-carboxylate has been utilized in various synthetic pathways. For instance, Balogh et al. (2009) described its use in the synthesis of 4-substituted and 6-substituted 1,6-naphthyridin-5(6H)-ones, highlighting its versatility in chemical reactions (Balogh, Hermecz, Simon, & Pusztay, 2009).
• Similarly, Pirnat et al. (2010) reported its role in the transformation of diethyl acetone-1,3-dicarboxylate into poly-substituted 1,2,7,8-tetrahydro-2,7-naphthyridine-4-carboxylates, demonstrating its applicability in the creation of heterocyclic systems (Pirnat, Meden, Svete, & Stanovnik, 2010).

Pharmacological Applications

• This compound derivatives have shown potential in pharmacological applications. For example, de los Ríos et al. (2010) synthesized derivatives that exhibited inhibitory activity against cholinesterases and a neuroprotective profile in cellular models, indicating potential therapeutic applications in neurodegenerative diseases (De los Ríos et al., 2010).
• Another study by Orozco et al. (2004) highlighted the neuroprotective properties of a specific derivative, ITH4012, which exhibited potential as a neuroprotective agent in various cellular models, further underlining the pharmacological significance of this compound (Orozco, De los Ríos, Arias, León, García, Marco, Villarroya, & López, 2004).

Biological Activity and Potential Medicinal Applications

• This compound derivatives have also been studied for their potential antimicrobial properties. Mogilaiah et al. (2003) synthesized novel azetidino[2,3-b][1,8]naphthyridin-2(1H)-ones and 1,2,4-triazolo[4,3-a][1,8]naphthyridines, evaluating their antibacterial activity, thus indicating potential applications in combating microbial infections (Mogilaiah, Reddy, Rao, & Reddy, 2003).

Mechanism of Action

Target of Action

Ethyl 8-amino-1,6-naphthyridine-3-carboxylate is a type of 1,6-naphthyridine, which has been identified as a novel scaffold for the inhibition of c-Met kinase related cancer activity . The primary target of this compound is the c-Met kinase, a protein that plays a crucial role in cellular growth, survival, and migration, particularly in cancer cells .

Mode of Action

The compound interacts with the c-Met kinase by binding to its active site, thereby inhibiting its activity . This interaction results in the disruption of the signaling pathways regulated by c-Met kinase, leading to the inhibition of cancer cell proliferation .

Biochemical Pathways

The inhibition of c-Met kinase by this compound affects various biochemical pathways. These include pathways involved in cell growth and survival, such as the PI3K/AKT and MAPK pathways . The disruption of these pathways leads to the inhibition of cancer cell growth and proliferation .

Pharmacokinetics

The pharmacokinetic properties of this compound are characterized by high gastrointestinal absorption and a moderate lipophilicity (Log Po/w (iLOGP): 1.74) . These properties suggest that the compound has good bioavailability.

Result of Action

The result of the action of this compound is the inhibition of cancer cell growth and proliferation. By inhibiting the activity of c-Met kinase, the compound disrupts the signaling pathways that promote cell growth and survival, leading to the death of cancer cells .

Action Environment

The action of this compound can be influenced by various environmental factors. For example, the pH of the environment can affect the compound’s stability and solubility, which in turn can impact its bioavailability and efficacy . Furthermore, the presence of other substances, such as proteins or other drugs, can also affect the compound’s action by altering its absorption, distribution, metabolism, or excretion .